Cas no 3577-87-5 (Diphenyl Methyl Phosphite)

Diphenyl Methyl Phosphite is an organophosphorus compound widely used as a stabilizer and intermediate in polymer and chemical synthesis. Its key advantages include effective antioxidant properties, which help inhibit thermal degradation in polymers such as PVC and polyolefins. The compound also acts as a ligand in coordination chemistry and a precursor for phosphonate derivatives. Its high reactivity with peroxides makes it valuable in reducing oxidative breakdown in industrial applications. Additionally, Diphenyl Methyl Phosphite exhibits good solubility in organic solvents, facilitating its use in homogeneous reaction systems. Its stability under processing conditions further enhances its utility in high-temperature applications.
Diphenyl Methyl Phosphite structure
Diphenyl Methyl Phosphite structure
Product Name:Diphenyl Methyl Phosphite
CAS No:3577-87-5
MF:C13H13O3P
MW:248.214284658432
CID:84802
PubChem ID:520764
Update Time:2025-06-14

Diphenyl Methyl Phosphite Chemical and Physical Properties

Names and Identifiers

    • Methyl diphenylphosphite
    • Diphenyl Methyl Phosphite
    • methoxy-diphenoxy-phosphane
    • methoxydiphenoxyphosphine
    • phosphoric acid methyl ester-diphenyl ester
    • Phosphorigsaeure-methylester-diphenylester
    • phosphorous acid,methyl diphenyl ester
    • SCHEMBL586485
    • GEO-01814
    • CS-0451657
    • FT-0718420
    • Phosphorous acid, methyl diphenyl ester
    • AKOS024285608
    • 3577-87-5
    • DTXSID80334451
    • methyl diphenyl phosphite
    • NYCZNDFWFCCTPA-UHFFFAOYSA-N
    • MFCD00014886
    • Diphenyl Methyl Phosphite; Methyl Phenyl Phosphite ((MeO)(PhO)2P); Phosphorous Acid Methyl Diphenyl Ester
    • MDL: MFCD00014886
    • Inchi: 1S/C13H13O3P/c1-14-17(15-12-8-4-2-5-9-12)16-13-10-6-3-7-11-13/h2-11H,1H3
    • InChI Key: NYCZNDFWFCCTPA-UHFFFAOYSA-N
    • SMILES: P(OC)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 248.06000
  • Monoisotopic Mass: 248.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7

Experimental Properties

  • Color/Form: Uncertain
  • Boiling Point: 282.1°Cat760mmHg
  • Flash Point: 149.8°C
  • PSA: 41.28000
  • LogP: 4.01770
  • Solubility: Uncertain
  • Sensitiveness: Hygroscopic

Diphenyl Methyl Phosphite Security Information

  • Hazardous Material transportation number:UN3278
  • Safety Term:6.1
  • Packing Group:III
  • Packing Group:III
  • Hazard Level:6.1
  • HazardClass:6.1
  • PackingGroup:III

Diphenyl Methyl Phosphite Customs Data

  • HS CODE:2920901900
  • Customs Data:

    China Customs Code:

    2920901900

    Overview:

    2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Diphenyl Methyl Phosphite Pricemore >>

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Diphenyl Methyl Phosphite Related Literature

Additional information on Diphenyl Methyl Phosphite

Comprehensive Guide to Diphenyl Methyl Phosphite (CAS No. 3577-87-5): Properties, Applications, and Industry Trends

Diphenyl Methyl Phosphite (CAS No. 3577-87-5) is an organophosphorus compound widely recognized for its versatility in industrial and research applications. This phosphite ester is characterized by its clear to pale-yellow liquid appearance and mild aromatic odor. As a stabilizer and intermediate, it plays a critical role in polymer synthesis, agrochemical formulations, and specialty chemical production. The compound's molecular formula, C13H13O3P, and molecular weight of 248.21 g/mol make it a lightweight yet effective additive for enhancing material performance.

In recent years, the demand for high-performance additives like Diphenyl Methyl Phosphite has surged, driven by advancements in sustainable materials and green chemistry. Researchers and manufacturers are increasingly exploring its potential as a non-toxic alternative to traditional stabilizers, aligning with global trends toward eco-friendly production. A common query among professionals is: "How does Diphenyl Methyl Phosphite compare to other phosphite esters in terms of thermal stability?" Studies indicate its superior resistance to hydrolysis and oxidative degradation, making it ideal for high-temperature applications.

The synthesis of Diphenyl Methyl Phosphite typically involves the reaction of phenol with methyl phosphorodichloridite under controlled conditions. Its chemical stability and compatibility with diverse substrates have led to widespread use in polymer modification, where it acts as a chain extender or cross-linking agent. For instance, in polyurethane foams, it improves flexibility and durability while reducing brittleness. These attributes address frequent industry searches such as "best phosphite ester for polymer enhancement" or "Diphenyl Methyl Phosphite vs. triphenyl phosphite."

Beyond polymers, CAS No. 3577-87-5 finds applications in lubricant additives and flame retardants. Its ability to scavenge free radicals and inhibit oxidation makes it valuable in extending the lifespan of industrial lubricants. Meanwhile, the electronics industry leverages its dielectric properties for encapsulation materials in circuit boards. Such niche uses often prompt questions like "Can Diphenyl Methyl Phosphite be used in food-grade plastics?" While it is not FDA-approved for direct food contact, its derivatives are employed in indirect food packaging after rigorous testing.

From an environmental perspective, Diphenyl Methyl Phosphite aligns with the circular economy model due to its potential for recycling in polymer workflows. Innovations in catalytic processes have further reduced its environmental footprint, addressing concerns like "biodegradability of phosphite esters." Regulatory compliance, such as REACH and TSCA, ensures its safe handling, though users must adhere to standard personal protective equipment (PPE) protocols during transportation and storage.

Looking ahead, the compound's role in advanced material science is expanding, particularly in nanocomposites and self-healing materials. As industries prioritize energy efficiency and waste reduction, Diphenyl Methyl Phosphite is poised to remain a key player in specialty chemicals. For those seeking technical specifications, its typical purity (>98%) and boiling point (≈300°C) are frequently cited in procurement discussions. This underscores its reliability for precision-driven applications, from aerospace coatings to biomedical devices.

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